Cas no 1361652-79-0 (2'-(Bromomethyl)-2,3,5,4'-tetrachlorobiphenyl)

• Product Name: 2'-(Bromomethyl)-2,3,5,4'-tetrachlorobiphenyl
• CAS No: 1361652-79-0
• MF: C₁₃H₇BrCl₄
• MW: 384.910679101944
• CID: 4993116
• Update Time: 2025-10-10

2'-(Bromomethyl)-2,3,5,4'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Bromomethyl)-2,3,5,4'-tetrachlorobiphenyl

• Inchi： 1S/C13H7BrCl4/c14-6-7-3-8(15)1-2-10(7)11-4-9(16)5-12(17)13(11)18/h1-5H,6H2
• InChI Key： CTRWXGFBVCYMRU-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1C1C=C(C=C(C=1Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 6.9
• Topological Polar Surface Area: 0

Additional information on 2'-(Bromomethyl)-2,3,5,4'-tetrachlorobiphenyl

2'-(Bromomethyl)-2,3,5,4'-tetrachlorobiphenyl: A Comprehensive Overview

The compound 2'-(Bromomethyl)-2,3,5,4'-tetrachlorobiphenyl, identified by the CAS number 1361652-79-0, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its biphenyl structure, which consists of two benzene rings connected by a single bond. The substitution pattern on the rings is critical to its properties and functionality. The molecule features bromine and chlorine atoms attached to specific positions on the biphenyl system, making it a unique derivative with distinct chemical and physical characteristics.

The structure of 2'-(Bromomethyl)-2,3,5,4'-tetrachlorobiphenyl is notable for its multiple halogen substitutions. The presence of chlorine atoms at positions 2, 3, and 5 on one ring and a bromine atom at position 4' on the other ring introduces significant electronic effects. These effects influence the compound's reactivity, stability, and solubility. Recent studies have highlighted the importance of such halogenated biphenyl derivatives in advanced materials development, particularly in the synthesis of high-performance polymers and electronic materials.

One of the key areas of research involving this compound is its application in organic electronics. The biphenyl system serves as a versatile platform for designing molecules with tailored electronic properties. For instance, the bromomethyl group at position 2' can act as a reactive site for further functionalization. This allows chemists to introduce additional substituents or linkages that enhance the molecule's utility in applications such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Recent advancements in this field have demonstrated how such modifications can significantly improve device efficiency and stability.

In terms of synthesis, 2'-(Bromomethyl)-2,3,5,4'-tetrachlorobiphenyl is typically prepared through multi-step organic reactions involving electrophilic substitution and coupling processes. The use of transition metal catalysts has been shown to enhance reaction efficiency and selectivity. For example, palladium-catalyzed cross-coupling reactions have become a cornerstone in constructing biphenyl derivatives with precise substitution patterns. These methods not only ensure high yields but also allow for fine-tuning of the molecule's properties during synthesis.

The physical properties of this compound are equally intriguing. Its melting point and boiling point are influenced by the halogen substitutions, which increase molecular weight and intermolecular forces. The solubility in various solvents is another critical factor that determines its applicability in different chemical processes. Recent studies have explored the use of this compound in solvent-free reaction systems to minimize environmental impact while maintaining high reaction efficiency.

Beyond its chemical synthesis and physical properties, 2'-(Bromomethyl)-2,3,5,4'-tetrachlorobiphenyl has garnered attention for its potential in biological applications. Although it is not classified as a pharmaceutical agent itself, its structural features make it a valuable precursor for bioactive molecules. Researchers have investigated its role as an intermediate in drug discovery programs targeting specific biological pathways. The ability to modify the molecule's structure further enhances its utility in this domain.

From an environmental perspective, understanding the fate and transport of halogenated biphenyl derivatives like CAS 1361652-79-0 is crucial. While these compounds are not inherently hazardous under normal conditions, their persistence in certain environments necessitates careful handling and disposal practices. Regulatory frameworks are increasingly emphasizing the need for sustainable practices to mitigate any potential ecological risks associated with their use.

In conclusion, 2'-(Bromomethyl)-2,3,5,-tetrachlorobiphenyl represents a fascinating example of how precise molecular design can lead to versatile chemical tools with wide-ranging applications. Its unique structure enables it to serve as both a building block for advanced materials and a precursor for bioactive compounds. As research continues to uncover new possibilities for this compound's utilization across diverse fields such as electronics manufacturing and drug discovery programs will undoubtedly expand its role within modern chemistry.